N-(4-phenoxyphenyl)-4-thiophen-2-yloxane-4-carboxamide

• IUPAC Name: N-(4-phenoxyphenyl)-4-thiophen-2-yloxane-4-carboxamide
• InChI: InChI=1S/C22H21NO3S/c24-21(22(12-14-25-15-13-22)20-7-4-16-27-20)23-17-8-10-19(11-9-17)26-18-5-2-1-3-6-18/h1-11,16H,12-15H2,(H,23,24)
• InChI Key: RTRDZCZHWSXKHK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)C(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C22H21NO3S
• Molecular Weight: 379.5 g/mol

Description

“N-(4-phenoxyphenyl)-4-thiophen-2-yloxane-4-carboxamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with one sulfur atom, and two phenyl rings, which are six-membered carbon rings. The “carboxamide” part suggests the presence of a functional group composed of a carbonyl group (C=O) and an amine group (NH2).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of conjugated systems due to the aromatic rings, which could have implications for its chemical reactivity and physical properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the thiophene ring might undergo electrophilic aromatic substitution, and the carboxamide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like carboxamide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it would interact with biological targets in the body. Without specific information about its use, it’s difficult to predict its mechanism of action.